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Compound of Interest

Compound Name: 5,5-Dimethyl-2-hexene

Cat. No.: B3327663 Get Quote

Technical Support Center: 5,5-Dimethyl-2-
hexene
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with 5,5-Dimethyl-2-hexene. Below you will find

stability and storage guidelines, answers to frequently asked questions, and troubleshooting

advice for common experimental issues.

Stability and Storage Guidelines
Proper handling and storage of 5,5-Dimethyl-2-hexene are crucial for maintaining its integrity

and ensuring laboratory safety. While a specific Safety Data Sheet (SDS) for 5,5-Dimethyl-2-
hexene is not readily available, the following guidelines are based on information for

structurally similar alkenes and general safety protocols for flammable organic compounds.

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated area.[1][2]

Store away from heat, sparks, open flames, and other ignition sources.[1][2]

Protect from direct sunlight.
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Incompatible Materials: Keep away from strong oxidizing agents and strong reducing agents.

[2]

Handling:

Use in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including safety glasses with side

shields, gloves, and a lab coat.

Ground and bond containers when transferring material to prevent static discharge.[1]

Use spark-proof tools and explosion-proof equipment.[2]

Avoid breathing vapors or mist.

Wash hands thoroughly after handling.

Physical and Chemical Properties
A summary of the known physical and chemical properties of (Z)-5,5-Dimethyl-2-hexene is

provided in the table below.

Property Value

Molecular Formula C₈H₁₆

Molecular Weight 112.21 g/mol

Boiling Point 104.1 °C at 760 mmHg

Melting Point -103.01 °C (estimate)

Density 0.727 g/cm³

Flash Point 8.4 °C

Vapor Pressure 36.3 mmHg at 25 °C

Data sourced from LookChem and the NIST WebBook.[3][4]
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Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 5,5-Dimethyl-2-hexene?

A1: Based on data for similar alkenes, 5,5-Dimethyl-2-hexene is expected to be a flammable

liquid and vapor.[1] Vapors may form explosive mixtures with air.[1] It may also cause skin and

eye irritation. Inhalation of high concentrations of vapors may cause dizziness and drowsiness.

Q2: How should I dispose of waste 5,5-Dimethyl-2-hexene?

A2: Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[5] Waste material should be handled by a licensed waste disposal

contractor. Do not allow the chemical to enter drains or waterways.

Q3: Can 5,5-Dimethyl-2-hexene undergo polymerization?

A3: Like many alkenes, 5,5-Dimethyl-2-hexene has the potential to undergo polymerization,

especially in the presence of certain catalysts or upon exposure to heat. Store as

recommended to minimize degradation.

Q4: What should I do in case of a spill?

A4: In the event of a spill, immediately evacuate the area and eliminate all ignition sources.[2]

Wear appropriate PPE and contain the spill using an inert absorbent material (e.g., sand,

vermiculite).[1] Collect the absorbed material into a suitable container for disposal. Ensure the

area is well-ventilated.

Troubleshooting Guide
This guide addresses common issues that may be encountered during experiments involving

5,5-Dimethyl-2-hexene or similar alkenes.
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Issue Possible Cause(s) Suggested Solution(s)

Low or no reaction yield

- Impure starting materials.-

Incorrect reaction

temperature.- Inactive catalyst

or reagent.- Presence of

inhibitors.

- Purify starting materials

(distillation, chromatography).-

Optimize reaction

temperature.- Use fresh or

properly stored

catalyst/reagent.- Remove

potential inhibitors from

starting materials.

Formation of unexpected

byproducts

- Isomerization of the double

bond.- Side reactions due to

incorrect stoichiometry.-

Reaction with atmospheric

oxygen or moisture.

- Control reaction temperature

and pH.- Carefully measure

and add reactants.- Perform

the reaction under an inert

atmosphere (e.g., nitrogen or

argon).

Difficulty in product purification

- Product co-elutes with

starting material or

byproducts.- Product is volatile

and lost during solvent

removal.

- Optimize chromatography

conditions (e.g., solvent

system, column packing).- Use

gentle solvent removal

techniques (e.g., rotary

evaporation at low temperature

and pressure).

Inconsistent reaction results

- Variability in reagent quality.-

Changes in reaction setup or

conditions.

- Use reagents from the same

batch for a series of

experiments.- Maintain

consistent reaction parameters

(e.g., stirring speed, heating

method).

Experimental Workflow & Troubleshooting Logic
The following diagrams illustrate a typical experimental workflow for a reaction involving an

alkene like 5,5-Dimethyl-2-hexene and a logical approach to troubleshooting common

problems.
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Figure 1. A generalized experimental workflow for a reaction involving an alkene.
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Figure 2. A decision tree for troubleshooting common experimental issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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